Cas no 1805368-51-7 (6-Chlorodifluoromethyl-2-hydroxynicotinic acid)

• Product Name: 6-Chlorodifluoromethyl-2-hydroxynicotinic acid
• CAS No: 1805368-51-7
• MF: C₇H₄ClF₂NO₃
• MW: 223.561367988586
• CID: 4867017
• Update Time: 2025-05-20

6-Chlorodifluoromethyl-2-hydroxynicotinic acid Chemical and Physical Properties

Names and Identifiers

• 6-chlorodifluoromethyl-2-hydroxynicotinic acid
• 2-Chloro-3-(difluoromethyl)-6-hydroxypyridine-5-carboxylic acid
• 6-chloro-5-(difluoromethyl)-2-oxo-1H-pyridine-3-carboxylic acid
• 6-Chlorodifluoromethyl-2-hydroxynicotinic acid

• Inchi： 1S/C7H4ClF2NO3/c8-4-2(5(9)10)1-3(7(13)14)6(12)11-4/h1,5H,(H,11,12)(H,13,14)
• InChI Key： ZSQGAUMRLRKVFT-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)F)C=C(C(=O)O)C(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 362
• XLogP3: 1.5
• Topological Polar Surface Area: 66.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 6-Chlorodifluoromethyl-2-hydroxynicotinic acid

Introduction to 6-Chlorodifluoromethyl-2-hydroxynicotinic Acid (CAS No. 1805368-51-7)

6-Chlorodifluoromethyl-2-hydroxynicotinic acid, with the chemical identifier CAS No. 1805368-51-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the nicotinic acid derivatives, a class of molecules known for their diverse biological activities and therapeutic potential. The structural features of this compound, particularly the presence of a chlorodifluoromethyl group and a hydroxyl group at the 2-position of the nicotinic acid backbone, endow it with unique chemical properties that make it a valuable intermediate in synthetic chemistry and a promising candidate for further pharmacological exploration.

The chlorodifluoromethyl moiety is a versatile functional group that has been widely utilized in organic synthesis due to its reactivity in various chemical transformations. This group can participate in nucleophilic substitution reactions, allowing for the introduction of different functional groups at this position. Additionally, the electron-withdrawing nature of the chlorodifluoromethyl group can influence the electronic properties of the surrounding molecule, potentially affecting its biological activity. In the context of 6-Chlorodifluoromethyl-2-hydroxynicotinic acid, this group may play a crucial role in modulating the compound's interactions with biological targets.

The hydroxyl group at the 2-position of the nicotinic acid backbone introduces polarity and hydrogen bonding capability to the molecule. This feature can enhance solubility in polar solvents and facilitate interactions with hydrophilic biological targets. The combination of these two functional groups in 6-Chlorodifluoromethyl-2-hydroxynicotinic acid suggests that it may exhibit a range of biological activities, depending on its interaction with specific enzymes or receptors.

In recent years, there has been growing interest in nicotinic acid derivatives due to their potential applications in drug development. Nicotinic acid, also known as vitamin B3, is well-known for its role in lipid metabolism and its ability to increase high-density lipoprotein (HDL) cholesterol levels. Derivatives of nicotinic acid have been explored for their potential anti-inflammatory, anti-diabetic, and anti-atherosclerotic properties. The structural modifications introduced in compounds like 6-Chlorodifluoromethyl-2-hydroxynicotinic acid aim to enhance these effects or to target new therapeutic areas.

The synthesis of 6-Chlorodifluoromethyl-2-hydroxynicotinic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the chlorodifluoromethyl group typically involves halogenation reactions, while the hydroxyl group can be incorporated through oxidation or hydrolysis processes. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, may be employed to achieve the desired molecular structure efficiently.

The pharmacological evaluation of 6-Chlorodifluoromethyl-2-hydroxynicotinic acid has been a focus of several research studies. These studies have explored its potential effects on various biological pathways, including those related to inflammation, metabolism, and cardiovascular health. Preliminary findings suggest that this compound may exhibit inhibitory activity against certain enzymes involved in lipid metabolism and inflammation. Additionally, its structural similarity to known bioactive molecules makes it a promising scaffold for further derivatization to improve pharmacological potency and selectivity.

The development of novel pharmaceutical agents often involves structural optimization based on lead compounds like 6-Chlorodifluoromethyl-2-hydroxynicotinic acid. By modifying specific functional groups or introducing new ones, researchers can fine-tune the biological activity and pharmacokinetic properties of these molecules. Computational methods, such as molecular docking and virtual screening, are increasingly used to predict the binding affinity and interaction patterns of these compounds with biological targets. This approach helps in identifying optimal modifications before conducting expensive wet-lab experiments.

The safety and efficacy of any pharmaceutical compound must be thoroughly evaluated before it can be considered for clinical use. Preclinical studies involving cell culture assays and animal models are essential steps in assessing the potential therapeutic benefits and toxicological risks associated with 6-Chlorodifluoromethyl-2-hydroxynicotinic acid. These studies provide critical data on dosing regimens, side effects, and long-term effects, which are necessary for regulatory approval and safe clinical application.

In conclusion, 6-Chlorodifluoromethyl-2-hydroxynicotinic acid (CAS No. 1805368-51-7) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile intermediate for synthetic chemistry and a promising candidate for further pharmacological exploration. Ongoing research efforts are focused on elucidating its biological activities and optimizing its structure for therapeutic applications. As our understanding of molecular interactions continues to advance, compounds like 6-Chlorodifluoromethyl-2-hydroxynicotinic acid are likely to play an important role in the development of novel treatments for various diseases.